Cas no 690632-16-7 (1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester is a specialized chemical intermediate featuring a piperidine core substituted with a 4-nitrophenoxy group and protected as a tert-butyl ester. This compound is of interest in synthetic organic chemistry due to its potential as a building block for pharmaceuticals and agrochemicals. The tert-butyl ester group enhances stability, facilitating handling and storage, while the nitrophenoxy moiety offers reactivity for further functionalization. Its structural features make it suitable for applications requiring selective modifications, such as peptide synthesis or drug development. The compound’s purity and well-defined reactivity profile ensure consistent performance in complex synthetic routes.
1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester structure
690632-16-7 structure
Product Name:1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester
CAS No:690632-16-7
MF:C16H22N2O5
MW:322.356284618378
MDL:MFCD05865146
CID:501757
PubChem ID:2794781
Update Time:2025-08-05

1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester
    • tert-butyl 3-(4-nitrophenoxy)piperidine-1-carboxylate
    • tert-Butyl 3-(4-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate
    • 1N-Boc 3-(4'-Nitrophenoxy)piperidine
    • 3-(4-nitro-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester
    • SCHEMBL595081
    • CS-0315665
    • 690632-16-7
    • FT-0708615
    • AS-9080
    • MFCD05865146
    • tert-butyl3-(4-nitrophenoxy)piperidine-1-carboxylate
    • 1-Piperidinecarboxylicacid,3-(4-nitrophenoxy)-,1,1-dimethylethyl ester
    • DTXSID60383407
    • tert-Butyl-3-(4-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate
    • AB1222
    • AKOS027327808
    • A836338
    • 1N-BOC 3-(4'-NITROPHENOXY) PIPERIDINE
    • MDL: MFCD05865146
    • Inchi: 1S/C16H22N2O5/c1-16(2,3)23-15(19)17-10-4-5-14(11-17)22-13-8-6-12(7-9-13)18(20)21/h6-9,14H,4-5,10-11H2,1-3H3
    • InChI Key: XPOFZYJUWZHERT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 322.15300
  • Monoisotopic Mass: 322.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 84.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 453.7±35.0 °C at 760 mmHg
  • Flash Point: 228.2±25.9 °C
  • Refractive Index: 1.546
  • PSA: 84.59000
  • LogP: 3.83420
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester Security Information

1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
068897-1g
tert-Butyl 3-(4-Nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate
690632-16-7 97%
1g
£120.00 2022-03-01
Chemenu
CM366602-1g
tert-Butyl 3-(4-nitrophenoxy)tetrahydro-1(2h)-pyridinecarboxylate
690632-16-7 95%
1g
$374 2022-06-10
Apollo Scientific
OR14243-250mg
tert-Butyl-3-(4-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate
690632-16-7 97%
250mg
£100.00 2025-02-19
Matrix Scientific
085629-1g
tert-Butyl 3-(4-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate, 97%
690632-16-7 97%
1g
$360.00 2023-09-08
abcr
AB235099-1 g
tert-Butyl-3-(4-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate, 95%; .
690632-16-7 95%
1 g
€175.30 2023-07-20
abcr
AB235099-250 mg
tert-Butyl-3-(4-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate; 95%
690632-16-7
250MG
€112.30 2022-03-04
abcr
AB235099-1g
tert-Butyl-3-(4-nitrophenoxy)tetrahydro-1(2H)-pyridinecarboxylate, 95%; .
690632-16-7 95%
1g
€601.50 2025-04-17
A2B Chem LLC
AC77844-250mg
tert-Butyl 3-(4-nitrophenoxy)tetrahydro-1(2h)-pyridinecarboxylate
690632-16-7 95%
250mg
$145.00 2024-04-19
A2B Chem LLC
AC77844-1g
tert-Butyl 3-(4-nitrophenoxy)tetrahydro-1(2h)-pyridinecarboxylate
690632-16-7 95%
1g
$365.00 2024-04-19
1PlusChem
1P005Z04-250mg
1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester
690632-16-7 95%
250mg
$169.00 2025-02-21

Additional information on 1-Piperidinecarboxylicacid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester

Introduction to 1-Piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester (CAS No. 690632-16-7) and Its Applications in Modern Chemical Biology

1-Piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 690632-16-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of derivatives characterized by a piperidine core functionalized with a nitrophenyl group and an ester moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The structural composition of 1-piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester includes a piperidine ring substituted at the 3-position with a 4-nitrophenyl group, further modified at the carboxylic acid position with a tert-butyl ester. This configuration imparts distinct chemical properties that enhance its utility in medicinal chemistry. The presence of the nitro group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the tert-butyl ester provides stability and modularity for further derivatization.

In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in drug discovery. Piperidine scaffolds are widely recognized for their ability to improve pharmacokinetic profiles, including solubility and metabolic stability. The nitrophenyl moiety further enhances binding affinity by interacting with specific amino acid residues in protein targets. This combination makes 1-piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester a promising candidate for developing novel therapeutic agents.

One of the most compelling applications of this compound is in the field of central nervous system (CNS) drug development. Piperidine-based ligands have shown efficacy in modulating neurotransmitter receptors such as serotonin and dopamine receptors. The nitrophenyl group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in target proteins, enhancing binding affinity. Furthermore, the tert-butyl ester can be selectively hydrolyzed under physiological conditions or chemically cleaved to yield more diverse derivatives, allowing for fine-tuning of biological activity.

Recent studies have highlighted the potential of 1-piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester as a precursor in synthesizing kinase inhibitors. Kinases are critical enzymes involved in various cellular signaling pathways and are often implicated in diseases such as cancer and inflammation. By modifying the piperidine core with electron-withdrawing groups like the nitrophenyl moiety, researchers can enhance the potency and selectivity of kinase inhibitors. The tert-butyl ester also provides a handle for introducing additional functional groups that can improve drug-like properties.

The versatility of 1-piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester extends to its use as an intermediate in peptidomimetic synthesis. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The piperidine ring can be incorporated into peptidomimetic structures to replace vulnerable amide bonds or to enhance binding interactions with target proteins. The nitrophenyl group can further optimize binding by engaging in favorable interactions with protein pockets.

Advances in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that the nitrophenyl group can effectively occupy hydrophobic pockets or engage in hydrogen bonding networks within protein targets. These insights have guided rational drug design efforts aimed at optimizing potency and selectivity. Additionally, virtual screening techniques have been employed to identify novel derivatives of 1-piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1,1-dimethylethyl ester with enhanced biological activity.

In conclusion,1-Piperidinecarboxylic acid, 3-(4-nitrophenoxy)-, 1, Dimethylethyl ester, CAS No.690632-16-7, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting neurological disorders、inflammatory diseases、and cancer。The integration of modern computational methods with synthetic chemistry has further enhanced its potential,opening new avenues for drug discovery and development。

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.